Cas no 768383-25-1 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, ethyl ester, (3E)-)

• Product Name: 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, ethyl ester, (3E)-
• CAS No: 768383-25-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 537185
• PubChem ID: 71403433
• Update Time: 2025-04-19

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, ethyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, ethyl ester, (3E)-
• ethyl 4-(4-methylphenyl)-2-oxobut-3-enoate
• DTXSID40824343
• 768383-25-1

• Inchi： 1S/C13H14O3/c1-3-16-13(15)12(14)9-8-11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： DRORBGSVPJZIQY-UHFFFAOYSA-N
• SMILES： O(C(C(C=CC1C=CC(C)=CC=1)=O)=O)CC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų